Cas no 323594-83-8 (2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole)

• Product Name: 2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole
• CAS No: 323594-83-8
• MF: C₇H₅ClN₂S₂
• MW: 216.710997343063
• CID: 5730127
• PubChem ID: 59009301
• Update Time: 2025-10-28

2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7500348
• 323594-83-8
• 2-(5-chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole
• 1,3,4-Thiadiazole, 2-(5-chloro-2-thienyl)-5-methyl-
• 2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole

• Inchi： 1S/C7H5ClN2S2/c1-4-9-10-7(11-4)5-2-3-6(8)12-5/h2-3H,1H3
• InChI Key： PBRXKLWSSLMXHG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=NN=C(C)S2)S1

Computed Properties

• Exact Mass: 215.9582682g/mol
• Monoisotopic Mass: 215.9582682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole

2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole: A Comprehensive Overview

2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole (CAS No. 323594-83-8) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiophene ring and a 1,3,4-thiadiazole moiety. These structural elements contribute to its diverse chemical and biological properties, making it a valuable component in the development of novel pharmaceuticals and functional materials.

The thiophene ring is a five-membered aromatic heterocycle containing one sulfur atom. This ring system is known for its electron-rich nature and high stability, which are crucial for its role in various chemical reactions and biological processes. The presence of the chloro substituent at the 5-position of the thiophene ring further enhances the compound's reactivity and selectivity in specific applications.

The 1,3,4-thiadiazole moiety is another key structural feature of this compound. This five-membered heterocycle contains two nitrogen atoms and one sulfur atom, providing it with unique electronic and steric properties. The combination of the thiophene and 1,3,4-thiadiazole rings in 2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole results in a molecule with enhanced stability and reactivity, making it an attractive candidate for various synthetic transformations.

In the realm of medicinal chemistry, 2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole has shown promise as a lead compound for the development of new drugs. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these enzymes without affecting other cellular processes makes it a valuable tool in the design of targeted therapies.

Beyond its medicinal applications, 2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole has also found use in materials science. Its unique electronic properties make it suitable for the development of organic semiconductors and photovoltaic materials. Studies have shown that compounds with similar structural features can be used to enhance the efficiency and stability of organic solar cells. The presence of the thiophene and 1,3,4-thiadiazole rings contributes to the overall electronic structure of these materials, enabling them to absorb light more effectively and facilitate charge transport.

The synthesis of 2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole typically involves multistep reactions that capitalize on its reactive functional groups. One common approach involves the coupling of a chlorothiophene derivative with a suitable 1,3,4-thiadiazole precursor. This process often requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In terms of safety and handling, it is important to note that while 2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole is not classified as a hazardous material under current regulations, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks. Additionally, waste disposal should be conducted in accordance with local environmental guidelines to ensure responsible handling.

The future prospects for 2-(5-Chlorothiophen-2-yl)-5-methyl-1,3,4-thiadiazole are promising across multiple fields. Ongoing research continues to explore its potential as a therapeutic agent and as a building block for advanced materials. Collaborative efforts between chemists, biologists, and materials scientists are expected to yield new insights into its properties and applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in driving innovation in both medicine and technology.